Cas no 53445-36-6 (Hexanedioic acid,2,2,4(or 2,4,4)-trimethyl-, bis(oxiranylmethyl) ester (9CI))

• Product Name: Hexanedioic acid,2,2,4(or 2,4,4)-trimethyl-, bis(oxiranylmethyl) ester (9CI)
• CAS No: 53445-36-6
• MF: C₁₅H₂₄O₆
• MW: 300.347465515137
• CID: 380286
• PubChem ID: 103782
• Update Time: 2025-04-19

Hexanedioic acid,2,2,4(or 2,4,4)-trimethyl-, bis(oxiranylmethyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid,2,2,4(or 2,4,4)-trimethyl-, bis(oxiranylmethyl) ester (9CI)
• bis(oxiran-2-ylmethyl) 2,2,4-trimethylhexanedioate
• Bis(oxiranylmethyl) 2,2,4(or 2,4,4)-trimethyladipate
• DTXSID80968119
• Bis[(oxiran-2-yl)methyl] 2,2,4-trimethylhexanedioate
• 53445-36-6
• EINECS 258-555-1

• Inchi： 1S/C15H24O6/c1-10(4-13(16)20-8-11-6-18-11)5-15(2,3)14(17)21-9-12-7-19-12/h10-12H,4-9H2,1-3H3
• InChI Key： UWDFQCNMKSEPIS-UHFFFAOYSA-N
• SMILES： O1CC1COC(C(C)(C)CC(C)CC(=O)OCC1CO1)=O

Computed Properties

• Exact Mass: 300.157289
• Monoisotopic Mass: 300.157289
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.7
• XLogP3: 1.3

Experimental Properties

• Density: 1.163
• Boiling Point: 393.9°C at 760 mmHg
• Flash Point: 171.8°C
• Refractive Index: 1.486